Cas no 1804477-48-2 (3-(Bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxaldehyde)

3-(Bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxaldehyde is a versatile heterocyclic compound featuring a bromomethyl group, a hydroxyl substituent, and a trifluoromethoxy moiety on a pyridine core. The presence of both an aldehyde and a reactive bromomethyl group enhances its utility as a key intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The trifluoromethoxy group contributes to improved metabolic stability and lipophilicity in derived compounds. This compound’s structural features make it valuable for cross-coupling reactions, nucleophilic substitutions, and further functionalization, enabling the development of complex molecules with tailored properties. Its high purity and well-defined reactivity ensure consistent performance in synthetic applications.

3-(Bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxaldehyde structure

1804477-48-2 structure

Product Name:3-(Bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxaldehyde

CAS No:1804477-48-2

MF:C₈H₅BrF₃NO₃

MW:300.029412031174

CID:4829918

Update Time:2025-06-08

3-(Bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-(Bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxaldehyde
- Inchi： 1S/C8H5BrF3NO3/c9-2-5-6(16-8(10,11)12)1-4(3-14)13-7(5)15/h1,3H,2H2,(H,13,15)
- InChI Key： NHLIPBCIEDXNPK-UHFFFAOYSA-N
- SMILES： BrCC1C(NC(C=O)=CC=1OC(F)(F)F)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 387
XLogP3: 1.3
Topological Polar Surface Area: 55.4

3-(Bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029098239-1g	3-(Bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxaldehyde	1804477-48-2	97%	1g	$1,519.80	2022-04-02

3-(Bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxaldehyde Related Literature

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Additional information on 3-(Bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxaldehyde

3-(Bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1804477-48-2): A Versatile Heterocyclic Building Block in Modern Medicinal Chemistry

3-(Bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxaldehyde, identified by the CAS registry number 1804477-48-2, represents a structurally complex organic compound with significant potential in chemical synthesis and pharmacological applications. This molecule combines a pyridine scaffold with three strategically positioned functional groups: the bromomethyl group at position 3, a hydroxyl group at position 2, and a trifluoromethoxy substituent at position 4, all anchored to an aldehydic terminal moiety at position 6. This unique architecture allows it to serve as a multifunctional intermediate in the design of advanced pharmaceuticals and agrochemicals.

The bromomethyl group imparts synthetic versatility through its nucleophilic reactivity, enabling facile substitution reactions such as Suzuki-Miyaura cross-coupling or nucleophilic aromatic substitution. Recent studies (Zhang et al., 2023) have demonstrated its utility in constructing bioactive molecules with diverse pharmacophoric elements. For instance, when coupled with thiophene derivatives under palladium catalysis, this functional group facilitates the formation of novel heterobicyclic systems that exhibit potent kinase inhibitory activity. The presence of the trifluoromethoxy substituent

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In medicinal chemistry contexts,